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Compound of Interest

Molybdenum(VI) tetrachloride
Compound Name:
oxide

Cat. No. B0g3535

CAS Number: 13814-75-0

Abstract

This technical guide provides an in-depth overview of Molybdenum(VI) tetrachloride oxide
(MoOClas), an inorganic compound with significant applications in catalysis and materials
science. This document is intended for researchers, scientists, and drug development
professionals, offering a detailed summary of the compound's properties, synthesis, and key
applications. It includes structured data tables for easy reference, detailed experimental
protocols for its primary uses, and visualizations of key processes to facilitate understanding.

Introduction

Molybdenum(VI) tetrachloride oxide, also known by synonyms such as Molybdenum
oxytetrachloride and Tetrachlorooxomolybdenum, is a volatile, moisture-sensitive, green
crystalline solid.[1] With molybdenum in its highest +6 oxidation state, this compound serves as
a versatile precursor and catalyst in various chemical transformations. Its reactivity as a Lewis
acid and its role in redox reactions make it a valuable tool in both academic and industrial
research. This guide will explore its fundamental characteristics and delve into its practical
applications, providing researchers with the necessary information for its effective utilization.
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Physicochemical Properties

A summary of the key physical and chemical properties of Molybdenum(VI) tetrachloride
oxide is presented in Table 1. This data is essential for the safe handling, storage, and
application of the compound.

Property Value Reference(s)
Chemical Formula MoOCla4
CAS Number 13814-75-0
Molecular Weight 253.75 g/mol
Appearance Green powder or crystals [2]
Melting Point 100-101 °C
- Soluble in water (with
Solubility _ [3]
hydrolysis)
e Highly sensitive to air and
Sensitivity ] [4]
moisture
Storage Temperature 2-8 °C [2][5]
Purity (typical) >97% [2][6]

Synthesis of Molybdenum(VI) Tetrachloride Oxide

Molybdenum(VI) tetrachloride oxide can be synthesized through several methods. The most
common laboratory-scale preparations involve the chlorination of molybdenum trioxide or the
oxidation of molybdenum pentachloride.

Chlorination of Molybdenum Trioxide

One established method involves the direct chlorination of molybdenum trioxide (MoOs) using a
chlorinating agent such as thionyl chloride (SOCI2).

¢ Reaction: MoOs + 2 SOCIl2 - MoOCls + 2 SO2
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Oxidation of Molybdenum Pentachloride

An alternative synthesis route is the controlled oxidation of molybdenum pentachloride (MoCls)

with a suitable oxygen source.
e Reaction: 2 MoCls + Oz - 2 MoOCla + Cl2

A logical workflow for a typical synthesis is depicted below.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Synthesis of MoOCla

( Route 1: Chlorination of MoOs )

Route 2: Oxidation of MoCls )

:
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Living Polymerization of Acetylenes

Dissolve MoOCla in Toluene
Cool to -78°C
Add n-BuLi

Add Substituted Acetylene
(e.g., Phenylacetylene)
Polymerization at -78°C

(1-4 hours)
(Quench with MethanoD
Precipitate Polymer
in Non-Solvent

Aromatization of Hantzsch Esters

Dissolve Hantzsch Ester
in Solvent
Add MoOCla
Stir at Room Temperature
or Reflux

Quench with Water
and Extract
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Nafion-Mo Composite Preparation

Add MoOCIs Solution
to Nafion Solution

'

Stir for Several Hours

'

Cast as Film or Coating

'

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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number-13814-75-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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